Cas no 957793-35-0 (ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride)

• Product Name: ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride
• CAS No: 957793-35-0
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD12925784
• CID: 841777
• PubChem ID: 53308469
• Update Time: 2025-06-08

ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-Aminocyclobutanecarboxylic acid ethyl ester hydrochloride
• cis-Ethyl 3-aminocyclobutanecarboxylate hydrochloride
• ethyl 3-aminocyclobutanecarboxylate hydrochloride
• trans-3-Aminocyclobutanecarboxylic acid ethyl ester hydrochloride
• ETHYL 3-AMINOCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• trans-Ethyl 3-aminocyclobutanecarboxylate hydrochloride
• Ethyl cis-3-aminocyclobutane-1-carboxylate HCl
• cis-3-Aminocyclobutanecarboxylicacid ethyl ester hydrochloride
• ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride
• AKOS016845164
• DS-7096
• EN300-7377381
• E79974
• AMY16053
• 1375303-78-8
• JEJWYGQWKNHONY-KNCHESJLSA-N
• A858814
• CS-0210785
• SCHEMBL3090994
• cis-3-amino-cylcobutanecarboxylic acid ethyl ester, hydrochloride
• ethyl cis-3-aminocyclobutanecarboxylate hcl
• Ethyl 3-aminocyclobutane-1-carboxylate HCl
• MFCD12925784
• BS-33888
• C77307
• MFCD12923216
• ETHYL (1S,3S)-3-AMINOCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• WLZ3059
• SCHEMBL16763418
• AKOS025401204
• CS-0356458
• cis-3-Amino-cyclobutanecarboxylic acid ethyl ester hydrochloride
• SY344034
• trans-3-aminocyclobutanecarboxylic acid ethyl ester hcl
• J-525006
• EN300-101714
• CIS-ETHYL 3-AMINOCYCLOBUTANECARBOXYLATE HCL
• PS-17199
• Ethyl trans-3-aminocyclobutane-1-carboxylate hydrochloride
• trans-Ethyl3-aminocyclobutanecarboxylatehydrochloride
• AMY16052
• Ethyl 3-aminocyclobutanecarboxylate HCl
• ethyl trans-3-aminocyclobutanecarboxylate hydrochloride
• JEJWYGQWKNHONY-KYOXOEKESA-N
• MFCD12925786
• 957793-36-1
• SCHEMBL1989031
• ethyl 3-aminocyclobutane-1-carboxylate;hydrochloride
• J-520079
• 957793-35-0
• DB-308094
• Ethyl trans-3-Aminocyclobutane-1-carboxylate HCl
• Ethyl3-aminocyclobutanecarboxylate hydrochloride

• MDL： MFCD12925784
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)5-3-6(8)4-5;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： JEJWYGQWKNHONY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CC(C1)N)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.079g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.478
• PSA: 52.32000
• LogP: 1.78910
• Vapor Pressure: No data available

ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl cis-3-aminocyclobutanecarboxylate;hydrochloride

Comprehensive Guide to Ethyl cis-3-Aminocyclobutanecarboxylate Hydrochloride (CAS No. 957793-35-0)

Ethyl cis-3-aminocyclobutanecarboxylate hydrochloride (CAS No. 957793-35-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This cyclobutane derivative is gaining attention due to its unique structural properties, which make it valuable in drug discovery, particularly in the development of novel therapeutic agents. The compound's cis-configuration and ester-amine functionality contribute to its versatility in medicinal chemistry applications.

Recent trends in pharmaceutical research highlight the growing demand for cyclobutane-containing compounds, as they offer enhanced metabolic stability and improved bioavailability compared to larger ring systems. Researchers are increasingly exploring ethyl cis-3-aminocyclobutanecarboxylate HCl as a building block for protease inhibitors, CNS-active compounds, and anti-inflammatory agents. The compound's rigid cyclobutane core provides conformational restraint that can significantly improve target binding affinity in drug design.

The synthesis of 957793-35-0 typically involves multi-step organic transformations, starting from readily available precursors. Key synthetic challenges include maintaining the cis-stereochemistry during ring formation and subsequent functionalization. Advanced purification techniques such as preparative HPLC or recrystallization are often employed to achieve the high purity required for pharmaceutical applications. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structure and purity.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to produce ethyl cis-3-aminocyclobutanecarboxylate hydrochloride. This includes catalytic methods that reduce waste generation and energy consumption. The compound's stability profile allows for relatively straightforward storage and handling under standard laboratory conditions, making it accessible to research institutions and pharmaceutical developers worldwide.

From a commercial perspective, the global market for fine chemical intermediates like CAS 957793-35-0 is expanding rapidly, driven by increased pharmaceutical R&D investment. Suppliers are responding to this demand by scaling up production while maintaining strict quality control standards. The compound is typically available in research quantities ranging from milligrams to kilograms, with custom synthesis options for larger-scale requirements.

Recent publications have highlighted innovative applications of ethyl cis-3-aminocyclobutanecarboxylate HCl in fragment-based drug discovery and combinatorial chemistry. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for designing compounds with optimal drug-like properties. Researchers are also exploring its potential in peptide mimetics and as a scaffold for developing new enzyme inhibitors.

Quality control specifications for 957793-35-0 typically include stringent requirements for chiral purity, residual solvents, and heavy metal content. Analytical methods development for this compound continues to evolve, with UPLC-MS and chiral HPLC becoming standard tools for characterization. These advancements support the compound's growing role in preclinical research and early-stage drug development programs.

The future outlook for ethyl cis-3-aminocyclobutanecarboxylate hydrochloride appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging research areas include its incorporation into materials science applications and as a precursor for advanced agrochemicals. As synthetic methodologies continue to improve, the accessibility and utility of this valuable chemical building block are expected to expand significantly in coming years.